3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(5-methylisoxazol-3-yl)propanamide

• IUPAC Name: 3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C18H22N6O3/c1-9-8-15(23-27-9)20-16(25)7-6-14-12(4)22-24(13(14)5)18-19-11(3)10(2)17(26)21-18/h8H,6-7H2,1-5H3,(H,19,21,26)(H,20,23,25)
• InChI Key: XWSAQBULKYYRCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCC2=C(N(N=C2C)C3=NC(=C(C(=O)N3)C)C)C
• Molecular Formula: C18H22N6O3
• Molecular Weight: 370.4 g/mol
• CAS No.: 1171732-93-6

Description

3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(5-methylisoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C18H22N6O3 and its molecular weight is 370.413. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Insecticidal and Antibacterial Potential : The compound has been involved in the synthesis of pyrimidine linked pyrazole heterocyclics, exhibiting significant insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

• Synthesis of Complexes : It has also been used in the synthesis of palladium(II) chloride complexes, which are significant in studying the coordination chemistry of pyrazole and pyrimidine derivatives (Palombo et al., 2019).

• Anticancer and Anti-5-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, including this compound, have shown potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).

• Antidepressant Properties : Derivatives of the compound have been studied for potential antidepressant effects (Bailey et al., 1985).

• Antimicrobial Applications : New derivatives incorporating the pyrimidine ring have been synthesized and evaluated for antimicrobial activities, showing moderate success (Farag et al., 2009).

• Insecticidal Activity : Studies on dihydropiperazine neonicotinoid compounds, including derivatives of this compound, have shown promising insecticidal activity (Samaritoni et al., 2003).

• Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : Research has highlighted the synthesis and evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives, including this compound, for their anticancer activity, particularly against breast adenocarcinoma (Abdellatif et al., 2014).

• Herbicidal Activity : Certain derivatives have been synthesized and evaluated for herbicidal activity, showing effectiveness in this area (Liu et al., 2008).

• Antidiabetic Activity : Sulfonylurea derivatives of pyrazoles, which include this compound, have been prepared and evaluated as hypoglycemic agents (Soliman, 1979).